Cas no 7414-48-4 (5'-Inosinic acid,6-thio-, disodium salt (9CI))

• Product Name: 5'-Inosinic acid,6-thio-, disodium salt (9CI)
• CAS No: 7414-48-4
• MF: C₁₀H₁₃N₄NaO₇PS
• MW: 387.261352300644
• CID: 577086
• PubChem ID: 54604277
• Update Time: 2025-04-19

5'-Inosinic acid,6-thio-, disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Inosinic acid,6-thio-, disodium salt (9CI)
• sodium,[3,4-dihydroxy-5-(6-sulfanylidene-3H-purin-9-yl)oxolan-2-yl]methyl dihydrogen phosphate
• NSC210470
• NSC-210470
• DTXSID10713816
• 7414-48-4
• sodium;[3,4-dihydroxy-5-(6-sulfanylidene-3H-purin-9-yl)oxolan-2-yl]methyl dihydrogen phosphate

• Inchi： 1S/C10H13N4O7PS.Na/c15-6-4(1-20-22(17,18)19)21-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)23;/h2-4,6-7,10,15-16H,1H2,(H,11,12,23)(H2,17,18,19);/q;+1
• InChI Key： ZCZOICVPKUMMNK-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C=N2)C1C(C(C(COP(=O)(O)O)O1)O)O.[Na+]

Computed Properties

• Exact Mass: 387.01400
• Monoisotopic Mass: 387.01402622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 191Ų

Experimental Properties

• PSA: 204.85000
• LogP: -0.78260